Cas no 2580232-53-5 (ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate)
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27724942
- 2580232-53-5
- SCHEMBL16731027
- ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate
-
- Inchi: 1S/C9H15NO2/c1-2-12-9(11)8-4-3-6-10-7-5-8/h4,10H,2-3,5-7H2,1H3
- InChI Key: ZKVQXOKDDGMFIS-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CCCNCC1)=O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.3Ų
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27724942-1g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 1g |
$1686.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-5g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 5g |
$4890.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-10g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 10g |
$7250.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-0.05g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 0.05g |
$1417.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-0.1g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 0.1g |
$1484.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-0.25g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 0.25g |
$1551.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-0.5g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 0.5g |
$1619.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-1.0g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 1g |
$1686.0 | 2023-05-25 | ||
| Enamine | EN300-27724942-2.5g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 2.5g |
$3304.0 | 2023-09-10 | ||
| Enamine | EN300-27724942-5.0g |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate |
2580232-53-5 | 5g |
$4890.0 | 2023-05-25 |
ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate
Ethyl 2,3,6,7-Tetrahydro-1H-Azepine-4-Carboxylate: A Comprehensive Overview
Ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate (CAS No. 2580232-53-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles. The structure of ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate features a partially saturated azepine ring with an ethyl ester group attached at the 4-position. This unique structure contributes to its diverse chemical and biological properties.
The synthesis of ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate involves a series of well-established organic reactions. One common approach is the cyclocondensation of amino acids or related compounds with aldehydes or ketones. This method allows for the formation of the azepine ring system through intramolecular cyclization. The introduction of the ethyl ester group typically occurs via esterification reactions, ensuring the stability and solubility of the final product.
Recent studies have highlighted the potential of ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate in drug discovery. Its azepine core is known to exhibit significant bioactivity across various biological systems. For instance, research has shown that this compound possesses anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.
One of the most intriguing aspects of ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate is its ability to modulate cellular signaling pathways. Studies have demonstrated that this compound can inhibit key enzymes involved in inflammation and oxidative stress. For example, it has been shown to suppress the activity of cyclooxygenase (COX) and nitric oxide synthase (NOS), which are critical mediators of inflammatory responses. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.
In addition to its pharmacological properties, ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate has also been explored for its role in material science. Its unique structure allows for the formation of stable complexes with metal ions, making it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies.
The versatility of ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate extends to its use as a building block in organic synthesis. Its azepine ring can be further functionalized through various substitution reactions to create derivatives with enhanced biological activity or improved physicochemical properties. For example, substitution at the nitrogen atom or modification of the ester group can significantly alter the compound's solubility and bioavailability.
From an environmental perspective, ethyl 2,3
2580232-53-5 (ethyl 2,3,6,7-tetrahydro-1H-azepine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)